Cas no 1807000-17-4 (Methyl 4-(bromomethyl)-5-(difluoromethyl)-2-iodopyridine-3-acetate)

• Product Name: Methyl 4-(bromomethyl)-5-(difluoromethyl)-2-iodopyridine-3-acetate
• CAS No: 1807000-17-4
• MF: C₁₀H₉BrF₂INO₂
• MW: 419.989241361618
• CID: 4895326
• Update Time: 2025-06-11

Methyl 4-(bromomethyl)-5-(difluoromethyl)-2-iodopyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(bromomethyl)-5-(difluoromethyl)-2-iodopyridine-3-acetate

• Inchi： 1S/C10H9BrF2INO2/c1-17-8(16)2-5-6(3-11)7(9(12)13)4-15-10(5)14/h4,9H,2-3H2,1H3
• InChI Key： IYRCRHNQUWKKPF-UHFFFAOYSA-N
• SMILES： IC1C(CC(=O)OC)=C(CBr)C(C(F)F)=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 271
• XLogP3: 2.5
• Topological Polar Surface Area: 39.2

Additional information on Methyl 4-(bromomethyl)-5-(difluoromethyl)-2-iodopyridine-3-acetate

Research Briefing on Methyl 4-(bromomethyl)-5-(difluoromethyl)-2-iodopyridine-3-acetate (CAS: 1807000-17-4)

Methyl 4-(bromomethyl)-5-(difluoromethyl)-2-iodopyridine-3-acetate (CAS: 1807000-17-4) is a highly specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound serves as a critical intermediate in the synthesis of novel drug candidates, particularly those targeting infectious diseases and cancer. Its unique structural features, including the difluoromethyl and bromomethyl functional groups, make it a versatile building block for the development of biologically active molecules.

Recent studies have focused on the synthetic applications of Methyl 4-(bromomethyl)-5-(difluoromethyl)-2-iodopyridine-3-acetate in the construction of pyridine-based scaffolds. These scaffolds are integral to the design of kinase inhibitors and antiviral agents. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* demonstrated the compound's utility in the synthesis of potent inhibitors targeting the SARS-CoV-2 main protease. The researchers highlighted the compound's reactivity in cross-coupling reactions, which facilitated the rapid assembly of complex heterocyclic structures.

In addition to its synthetic utility, Methyl 4-(bromomethyl)-5-(difluoromethyl)-2-iodopyridine-3-acetate has been investigated for its potential in radiopharmaceutical applications. A recent preprint on *ChemRxiv* detailed its use as a precursor for the radiolabeling of pyridine derivatives with iodine-125, enabling the development of imaging probes for positron emission tomography (PET). This advancement underscores the compound's role in bridging chemical synthesis and medical imaging technologies.

Despite its promising applications, challenges remain in the large-scale production and purification of Methyl 4-(bromomethyl)-5-(difluoromethyl)-2-iodopyridine-3-acetate. A 2022 review in *Organic Process Research & Development* identified scalability issues related to the bromomethylation step, which often leads to byproduct formation. However, recent innovations in flow chemistry have shown potential to address these limitations, offering more efficient and reproducible synthetic routes.

Looking ahead, the continued exploration of Methyl 4-(bromomethyl)-5-(difluoromethyl)-2-iodopyridine-3-acetate is expected to yield further breakthroughs in drug discovery and development. Its integration into combinatorial chemistry libraries and high-throughput screening platforms will likely expand its impact on identifying new therapeutic agents. Researchers are also optimistic about its potential in targeted drug delivery systems, leveraging its unique chemical properties for site-specific activation.